Cas no 34897-84-2 (2-Amino-5-methylbenzyl alcohol)

• Product Name: 2-Amino-5-methylbenzyl alcohol
• CAS No: 34897-84-2
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD00074995
• CID: 295188
• PubChem ID: 576450
• Update Time: 2025-10-31

2-Amino-5-methylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (2-Amino-5-methylphenyl)methanol
• 2-Amino-5-methylbenzyl Alcohol
• Benzenemethanol,2-amino-5-methyl-
• (2-Amino-5-methyl-phenyl)-methanol
• (5-methyl-2-aminophenyl)methanol
• 2-amino-5-methyl-benzenemethanol
• 2-Amino-5-methyl-benzylalkohol
• Benzenemethanol,2-amino-5-methyl
• Benzenemethanol, 2-amino-5-methyl-
• STWNJQOCTNSGLJ-UHFFFAOYSA-N
• 2-amino-5-methylbenzylalcohol
• 2-Amino-5-methyl benzylalcohol
• 2-Hydroxymethyl-4-methylaniline
• 2-(hydroxymethyl)-4-methylaniline
• STR05329
• (2-Amino-5-methylphenyl)methanol #
• 4982AH
• TRA0085913
• 2-Amino-
• InChI=1/C8H11NO/c1-6-2-3-8(9)7(4-6)5-10/h2-4,10H,5,9H2,1H
• AC-7252
• 34897-84-2
• Z1203578305
• DTXSID60341880
• J-019792
• SCHEMBL356244
• MFCD00074995
• LCZC2740
• EN300-2991870
• A1-00231
• SY005374
• CS-0130468
• 2-Amino-5-methylbenzyl alcohol, 98%
• AKOS006222286
• ARSENIC(III)CHLORIDE
• FT-0728585
• A874834
• 2-Amino-5-methylbenzyl alcohol

• MDL： MFCD00074995
• Inchi： 1S/C8H11NO/c1-6-2-3-8(9)7(4-6)5-10/h2-4,10H,5,9H2,1H3
• InChI Key： STWNJQOCTNSGLJ-UHFFFAOYSA-N
• SMILES： OCC1C=C(C)C=CC=1N

Computed Properties

• Exact Mass: 137.08400
• Monoisotopic Mass: 137.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2

Experimental Properties

• Density: 1.126
• Melting Point: 123-126 °C (lit.)
• Boiling Point: 293.2℃ at 760 mmHg
• Flash Point: 131.1℃
• Refractive Index: 1.601
• PSA: 46.25000
• LogP: 1.65070

2-Amino-5-methylbenzyl alcohol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Amino-5-methylbenzyl alcohol

Comprehensive Overview of 2-Amino-5-methylbenzyl alcohol (CAS No. 34897-84-2): Properties, Applications, and Industry Insights

2-Amino-5-methylbenzyl alcohol (CAS No. 34897-84-2) is a specialized organic compound with a molecular formula of C₈H₁₁NO. This aromatic alcohol features both an amino group (–NH₂) and a hydroxyl group (–OH) attached to a benzene ring, making it a versatile intermediate in pharmaceutical, agrochemical, and fine chemical synthesis. Its unique structure enables applications in drug development, dye manufacturing, and flavor/fragrance industries, aligning with growing demand for high-purity intermediates in research and industrial processes.

Recent trends highlight increased interest in sustainable synthesis methods for compounds like 2-Amino-5-methylbenzyl alcohol. Researchers are exploring green chemistry approaches, such as catalytic hydrogenation or enzymatic reactions, to reduce environmental impact. A 2023 study published in the Journal of Organic Chemistry emphasized its role as a precursor for biodegradable polymers, addressing global concerns about plastic waste. This aligns with frequent search queries like "eco-friendly benzyl alcohol derivatives" and "non-toxic amino alcohol applications".

The compound's physicochemical properties contribute to its industrial relevance. With a melting point range of 98–102°C and moderate solubility in polar solvents (e.g., ethanol, DMSO), it offers practical handling advantages. Analytical techniques like HPLC (High-Performance Liquid Chromatography) and GC-MS (Gas Chromatography-Mass Spectrometry) are commonly employed for purity verification (>98%), a critical parameter for GMP-compliant production. These quality control aspects respond to frequent industry searches for "CAS 34897-84-2 specification standards" and "HPLC methods for amino alcohols".

In pharmaceutical contexts, 2-Amino-5-methylbenzyl alcohol serves as a building block for antiviral agents and CNS-active compounds. Its structural motif appears in patented molecules targeting neurological disorders, reflecting the compound's importance in central nervous system drug discovery. This connects to trending healthcare topics such as "neurodegenerative disease treatments" and "blood-brain barrier permeable molecules", which show rising search volumes in academic and medical databases.

The global market for benzyl alcohol derivatives is projected to grow at 5.2% CAGR (2023–2030), driven by demand from Asia-Pacific pharmaceutical manufacturers. Regulatory compliance remains crucial, with REACH and FDA guidelines requiring thorough documentation of 34897-84-2 safety profiles. Proper storage recommendations (e.g., inert atmosphere, 2–8°C for long-term stability) are frequently searched by quality assurance professionals, underscoring the need for detailed technical guidance.

Emerging applications include electronic materials, where the compound's electron-donating groups show promise in organic semiconductor development. A 2024 Materials Chemistry report demonstrated its utility in creating self-assembled monolayers for flexible electronics—a hot topic matching search trends like "conductive organic coatings" and "small molecule electronics". This interdisciplinary potential makes 2-Amino-5-methylbenzyl alcohol a compound of interest beyond traditional chemical sectors.

For researchers handling CAS 34897-84-2, proper waste disposal protocols and personal protective equipment (PPE) are essential, though the compound doesn't fall under hazardous material classifications. Recent safety studies confirm low acute toxicity (LD₅₀ >2000 mg/kg in rodents), but standard laboratory precautions apply. These practical considerations address common queries such as "handling amino alcohols safely" and "chemical compatibility of benzyl derivatives" in workplace settings.

Synthetic optimization remains an active research area. Patent analyses reveal novel routes using continuous flow chemistry to improve yield (>85%) and reduce byproducts—methods gaining traction due to their scalability. This technical advancement responds to industry demands reflected in search terms like "cost-effective amino alcohol synthesis" and "process intensification for fine chemicals", particularly from process chemists in API manufacturing.

In conclusion, 2-Amino-5-methylbenzyl alcohol (CAS No. 34897-84-2) represents a multifaceted compound with expanding applications across scientific disciplines. From its foundational role in medicinal chemistry to emerging uses in advanced materials, this molecule continues to attract research investment. The compound's alignment with green chemistry principles and industrial scalability ensures its ongoing relevance, making it a noteworthy subject for both academic study and commercial development in the chemical sciences.